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Compound of Interest

Compound Name: (r)-Tetrahydrothiophen-3-ol

cat. No.: 8020376

An In-depth Technical Guide to the Safety and Hazards of (R)-Tetrahydrothiophen-3-ol

Section 1: Executive Summary & Scope

This technical guide provides a comprehensive safety and hazard assessment of (R)-
Tetrahydrothiophen-3-ol (CAS RN: 100937-75-5), a heterocyclic compound of interest in
chemical synthesis and drug development.[1][2][3] For professionals in research and
development, a thorough understanding of a compound's hazard profile is paramount for
ensuring personnel safety and maintaining experimental integrity. This document synthesizes
available data to establish robust protocols for safe handling, storage, and emergency
response.

The primary hazards associated with (R)-Tetrahydrothiophen-3-ol are significant irritation to
the skin, eyes, and respiratory tract.[1] Due to a lack of exhaustive toxicological studies on this
specific enantiomer, this guide incorporates data from structurally related compounds, such as
Tetrahydrothiophen-3-one and the parent compound Tetrahydrothiophene, to build a more
complete risk profile. This approach, known as "read-across," is a standard practice in chemical
safety assessment where data gaps exist. All instances of data surrogacy are explicitly noted to
ensure scientific transparency. The core objective is to provide researchers and laboratory
managers with the critical information needed to perform a thorough risk assessment and
implement effective safety controls.

Section 2: Compound Identification and
Physicochemical Properties
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A clear identification of the compound and its physical properties is the foundation of a sound
safety assessment. These properties influence its behavior under laboratory conditions,
including its potential for aerosolization, evaporation, and reactivity.

Synonyms: (3R)-thiolan-3-ol, (R)-3-Hydroxy-tetrahydrothiophene[1][2] Molecular Formula:
C4HsOSJ[1][2] Molecular Weight: 104.17 g/mol [1]

The following table summarizes the known and predicted physicochemical properties.

Property Value Source
CAS Number 100937-75-5 [1]12]
Appearance Solid [4]
Boiling Point 201.2°C at 760 mmHg [4]
Flash Point 98.7°C [4]
Density 1.223 g/cm3 [4]
Vapor Pressure 0.077 mmHg at 25°C [4]

Section 3: Comprehensive Hazard Assessment

(R)-Tetrahydrothiophen-3-ol is classified as an irritant according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1] A detailed understanding of its
specific hazards is crucial for risk mitigation.

GHS Classification

The compound is categorized with the signal word "Warning".[1] The following table details its
GHS hazard statements.
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GHS Classification Hazard Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye . Lo
o H319 Causes serious eye irritation
[rritation

Specific Target Organ Toxicity ] o
] H335 May cause respiratory irritation
(Single Exposure)

Source: PubChem.[1]

Health Hazards

The primary health risks upon exposure are related to its irritant properties.

 Inhalation: Inhalation of vapors or aerosols may cause respiratory tract irritation, leading to
symptoms such as coughing and shortness of breath.[1] High concentrations of the related
compound Tetrahydrothiophene can lead to central nervous system effects, including
headache, dizziness, and nausea.[5]

» Skin Contact: Direct contact causes skin irritation, characterized by redness and discomfort.
[1] Prolonged exposure may lead to drying of the skin.[5]

o Eye Contact: Causes serious eye irritation.[1] Symptoms include redness, pain, and
watering. Immediate and thorough rinsing is essential to prevent potential damage.

 Ingestion: While specific data is limited, ingestion of related compounds may cause
gastrointestinal irritation.[6]

Physicochemical Hazards

While not classified as highly flammable, the flash point of the related compound
Tetrahydrothiophen-3-one is 78°C, indicating it is a combustible liquid.[7][8] Therefore, (R)-
Tetrahydrothiophen-3-ol should be kept away from open flames, sparks, and high-heat
sources.[5][8] Hazardous combustion products can include toxic gases such as carbon oxides
(CO, CO2) and sulfur oxides.[8]
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Section 4: Risk Mitigation and Safe Handling
Protocols

A multi-layered approach combining engineering controls, personal protective equipment
(PPE), and stringent administrative procedures is required to handle (R)-Tetrahydrothiophen-
3-ol safely.

Laboratory Risk Assessment Workflow

The following diagram outlines a self-validating workflow for conducting a risk assessment prior
to handling the compound.
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Workflow for (R)-Tetrahydrothiophen-3-ol Risk Assessment
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Caption: Laboratory Risk Assessment Workflow for (R)-Tetrahydrothiophen-3-ol.
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Engineering Controls

The primary method for controlling exposure is to handle the material in a way that minimizes

its release into the work environment.

o Ventilation: All work with (R)-Tetrahydrothiophen-3-ol should be conducted in a certified

chemical fume hood to control vapor and aerosol exposure.[6][9]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6][8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound.

Protection Type

Specification

Rationale

Chemical safety goggles or a

Protects against splashes and

Eye/Face ) vapors causing serious eye
face shield. o
irritation.[1][6]
Hand Solvent-resistant gloves (e.g., Prevents skin contact and
an
nitrile, neoprene). irritation.[5]
Bod A fully-buttoned laboratory Protects skin and personal
ody

coat.

clothing from contamination.[5]

Respiratory

Not required if work is

performed in a fume hood.

A NIOSH-approved respirator
may be necessary for spill
cleanup or if engineering
controls fail.[6][8]

Handling and Storage Procedures

Handling Protocol:

o Preparation: Cordon off the work area. Ensure the chemical fume hood is functioning

correctly. Assemble all necessary equipment and PPE.
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« Aliquotting: Use spark-proof tools and ground equipment when transferring material to
prevent static discharge.[6] Avoid generating aerosols.

e Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete.[8]
Decontaminate the work surface.

» Waste: Dispose of contaminated materials and excess chemical in a designated, labeled
hazardous waste container according to institutional and local regulations.[8]

Storage Protocol:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]
o Keep away from heat, sparks, open flames, and other sources of ignition.[5]

o Chemical Incompatibilities: Store separately from strong oxidizing agents, strong acids, and
strong bases to prevent potentially hazardous reactions.[8]

Section 5: Emergency Response Procedures

Rapid and correct response to an emergency is critical to minimizing harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

1. Immediately move the affected person to

fresh air.[8] 2. If breathing is difficult, provide
Inhalation oxygen. If not breathing, begin artificial

respiration.[6] 3. Seek immediate medical

attention.[8]

1. Immediately remove all contaminated

clothing.[7] 2. Flush the affected skin with
Skin Contact copious amounts of water for at least 15

minutes.[6][8] 3. If irritation persists, seek

medical attention.[8]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open.
Eye Contact [6][8] 2. Remove contact lenses if present and

easy to do.[7][8] 3. Seek immediate medical

attention, preferably from an ophthalmologist.[7]

1. Do NOT induce vomiting.[6] 2. Rinse the
) mouth with water. If the person is conscious,
Ingestion .
have them drink one or two glasses of water.[6]

[7] 3. Seek immediate medical attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[8] A water spray can be used to cool fire-exposed containers.[6]

o Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[10]

e Hazards: Vapors may be heavier than air and can travel to an ignition source and flash back.
[6] Containers may explode when heated.[8] Firefighters must wear self-contained breathing
apparatus (SCBA) and full protective gear.[6][8]

Accidental Release Measures

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
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» Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.
» Control Ignition Sources: Remove all sources of heat, sparks, and flames.[6]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth). Do not use combustible materials.

o Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.[6]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Section 6: Toxicological Profile and Data Gaps

The toxicological data for (R)-Tetrahydrothiophen-3-ol is not comprehensive. The GHS
classification is based on available irritation data.[1]

» Acute Toxicity: No specific LD50 or LC50 data is available for (R)-Tetrahydrothiophen-3-ol.
Related compounds are considered harmful if inhaled or swallowed.[6]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no data available to classify
the compound for these long-term health effects.[7][8] Studies on the parent compound,
Tetrahydrothiophene, did not find evidence of teratogenic or embryogenic effects, but this is
not sufficient to rule out such effects for this derivative.[11]

The absence of comprehensive toxicological data underscores the importance of the
"precautionary principle." All measures should be taken to minimize exposure until more
definitive data becomes available.

Section 7: Conclusion and Recommendations

(R)-Tetrahydrothiophen-3-ol is a valuable research chemical that presents moderate but
manageable hazards. Its primary risks are irritation to the skin, eyes, and respiratory system.[1]
Due to significant gaps in its toxicological profile, strict adherence to the handling and control
measures outlined in this guide is imperative. All work must be preceded by a thorough,
documented risk assessment, and all personnel must be trained on the specific hazards and
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emergency procedures. By implementing these protocols, researchers can work with this
compound safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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